![molecular formula C6H3BrClN3 B6234254 7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine CAS No. 1781878-14-5](/img/no-structure.png)
7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine
Description
7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine is a derivative of imidazo[4,5-b]pyridine . Imidazo[4,5-b]pyridine is an important fused bicyclic 5–6 heterocycle and is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of this compound involves the reaction of 5-bromopyridine-2,3-diamine with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine . The reaction of the latter compound with a series of halogenated derivatives under conditions of phase transfer catalysis solid–liquid (CTP) allows the isolation of the expected regioisomers compounds .Molecular Structure Analysis
The structures of synthesized compounds were elucidated on the basis of different spectral data (1H NMR, 13C NMR), X-Ray diffraction, and theoretical study using the DFT method .Chemical Reactions Analysis
The alkylation reaction of 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine gives, each time, two regioisomers, N3 and N4; in the case of ethyl bromoactate, the reaction gives, at the same time, the three N1, N3, and N4 regioisomers .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine involves the reaction of 6-chloro-3H-imidazo[4,5-b]pyridine with bromine in the presence of a suitable solvent and catalyst.", "Starting Materials": [ "6-chloro-3H-imidazo[4,5-b]pyridine", "Bromine", "Suitable solvent", "Catalyst" ], "Reaction": [ "Add 6-chloro-3H-imidazo[4,5-b]pyridine to a reaction vessel", "Add suitable solvent to the reaction vessel", "Add catalyst to the reaction vessel", "Add bromine dropwise to the reaction mixture with stirring", "Heat the reaction mixture to a suitable temperature and maintain for a suitable time", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent and dry to obtain 7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine" ] } | |
CAS RN |
1781878-14-5 |
Molecular Formula |
C6H3BrClN3 |
Molecular Weight |
232.5 |
Purity |
95 |
Origin of Product |
United States |
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